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Introduction
Acid Red 407, a synthetic monoazo dye belonging to the class of 1:2 metal complexes, is a

significant compound in various industrial and scientific applications.[1][2][3] Characterized by

its vibrant yellow-tinged red hue, this water-soluble dye is primarily utilized for its coloring

properties.[1][4] Its molecular structure and chemical properties lend it to applications in the

textile, leather, and paper industries.[1][4][5] This technical guide provides an in-depth review of

the scientific applications of Acid Red 407, presenting quantitative data, experimental

protocols, and visual workflows to facilitate a comprehensive understanding for research and

development professionals.

Properties of Acid Red 407
Acid Red 407 is noted for its good light and wash fastness properties, making it a durable dye

for various materials.[5] Key performance indicators of this dye have been quantified through

standardized testing, the results of which are summarized below.
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Property Rating Standard Description

Light Fastness 3 ISO

Indicates the dye's

resistance to fading

when exposed to light.

[1][4]

Soaping Fastness 4-5 ISO

Measures the color

stability of the dyed

material when washed

with soap.[1][4]

Perspiration Fastness 4-5 ISO

Assesses the dye's

resistance to color

change when exposed

to human perspiration.

[1][4]

Oxygen Bleaching Alkali 5 ISO

Indicates the dye's

stability when

subjected to oxygen-

based bleaching

agents in an alkaline

environment.[1][4]

Seawater Fastness - -

The dye demonstrates

resistance to fading in

seawater.[1][4]

Applications of Acid Red 407
The primary application of Acid Red 407 is as a colorant. Its utility spans across several

industries, with notable scientific research focusing on its application in textile dyeing and its

subsequent environmental impact and remediation.

Textile Dyeing
Acid Red 407 is extensively used in the textile industry for dyeing protein fibers such as wool

and silk, as well as synthetic fibers like nylon.[1] Its ability to penetrate deep into the fiber
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structure results in a rich and vibrant color that is resistant to fading.[1]

The following is a generalized protocol for the application of Acid Red 407 in wool dyeing,

based on common industry practices.

Preparation of the Dyebath:

Dissolve a pre-determined amount of Acid Red 407 powder in water to create a stock

solution.

Prepare the final dyebath by diluting the stock solution to the desired concentration. The

liquor ratio (ratio of the weight of the goods to the volume of the dye liquor) is a critical

parameter to control.

Add auxiliary chemicals to the dyebath. These may include:

A wetting agent to ensure even dye penetration.

A leveling agent to promote uniform color distribution.

An acid (e.g., acetic acid or formic acid) to adjust the pH of the dyebath to the optimal

range for dyeing wool with acid dyes (typically pH 4.5-5.5).[6][7]

Dyeing Process:

Introduce the pre-wetted wool fabric into the dyebath at a starting temperature of

approximately 40°C.

Gradually raise the temperature of the dyebath to the dyeing temperature, typically

between 80-100°C, over a period of 30-45 minutes.

Maintain the dyeing temperature for 45-60 minutes to allow for dye exhaustion and fixation

onto the wool fibers.

After the dyeing period, gradually cool the dyebath to about 70°C before rinsing.

Post-Dyeing Treatment:
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Rinse the dyed fabric thoroughly with cold water to remove any unfixed dye.

Perform a clearing process (soaping) by washing the fabric in a hot solution containing a

non-ionic detergent to improve wash fastness.

Rinse the fabric again with cold water and then dry.
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Workflow for Textile Dyeing with Acid Red 407
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Workflow for Textile Dyeing with Acid Red 407
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Leather and Paper Dyeing
Similar to textiles, Acid Red 407 is used to impart a lasting red color to leather and paper

products.[1][4][5] The dyeing mechanism involves the binding of the dye molecules to the fibers

of the material.[5]

Wood Bleaching
An interesting application of Acid Red 407 is in a method for bleaching wood, where it is used

in conjunction with a hydrogen peroxide solution.[8]

Environmental Science: Wastewater Treatment
The presence of synthetic dyes like Acid Red 407 in textile industry wastewater is a significant

environmental concern.[9][10] Consequently, a body of scientific research is dedicated to the

removal of these dyes from effluents. One area of study involves the use of photocatalytic

degradation.

The following protocol is a generalized representation of an experimental setup for studying the

photocatalytic degradation of Acid Red 407, as might be performed in a research setting.

Preparation of the Catalyst and Dye Solution:

Synthesize or procure a photocatalyst, such as TiO2/porous BNNSs composites.[11]

Prepare a stock solution of Acid Red 407 in deionized water.

Create the experimental solution by diluting the stock solution to a known initial

concentration (e.g., 50 mg/L).

Photocatalytic Reaction:

Add a specific amount of the photocatalyst to the Acid Red 407 solution in a photoreactor.

Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-

desorption equilibrium between the dye and the catalyst surface.
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Irradiate the suspension with a light source (e.g., a UV lamp or solar simulator) to initiate

the photocatalytic reaction.

Maintain constant stirring and temperature throughout the experiment.

Sample Analysis:

At regular time intervals, withdraw aliquots of the suspension.

Centrifuge or filter the aliquots to remove the photocatalyst particles.

Analyze the concentration of Acid Red 407 in the supernatant using a UV-Vis

spectrophotometer by measuring the absorbance at its maximum wavelength.

Calculate the degradation efficiency at each time point.

Data Analysis:

Plot the concentration of Acid Red 407 versus time to determine the reaction kinetics.

Investigate the effects of various parameters such as catalyst dosage, initial dye

concentration, and pH on the degradation efficiency.
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Experimental Workflow for Photocatalytic Degradation of Acid Red 407
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Conclusion
Acid Red 407 is a versatile synthetic dye with significant applications in the textile, leather, and

paper industries due to its favorable coloration and fastness properties. Scientific inquiry into

this compound extends beyond its direct applications to include its environmental fate and

remediation from industrial wastewater. The provided protocols and workflows offer a

foundational understanding for researchers and professionals working with or studying this dye.

Further research into more environmentally benign dyeing processes and more efficient

degradation techniques for Acid Red 407 remains an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China Acid Red 407 Suppliers, Manufacturers, Factory - Wholesale Price - TIANYA
[dyesupplier.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Acid Red 407 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]

4. Cas 146103-68-6,Acid Red 407 | lookchem [lookchem.com]

5. Page loading... [guidechem.com]

6. scispace.com [scispace.com]

7. researchgate.net [researchgate.net]

8. US5242464A - Method of bleaching wood - Google Patents [patents.google.com]

9. mdpi.com [mdpi.com]

10. The Complexity of Dyes in the Textile Industry [sustainablebrandplatform.com]

11. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

To cite this document: BenchChem. [Acid Red 407: A Technical Review of Scientific
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177187#literature-review-of-acid-red-407-
applications-in-science]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/product/b1177187?utm_src=pdf-custom-synthesis
https://www.dyesupplier.com/dyes/acid-dyes/acid-red/acid-red-407.html
https://www.dyesupplier.com/dyes/acid-dyes/acid-red/acid-red-407.html
http://www.worlddyevariety.com/acid-dyes/acid-red-407.html
https://www.colorantsgroup.com/acid-red-407.php
https://www.lookchem.com/casno146103-68-6.html
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://scispace.com/pdf/use-of-enzymes-and-chitosan-biopolymer-in-wool-dyeing-229ao8dqdt.pdf
https://www.researchgate.net/publication/260740688_Use_of_Enzymes_and_Chitosan_Biopolymer_in_Wool_Dyeing
https://patents.google.com/patent/US5242464A/en
https://www.mdpi.com/2076-3417/11/14/6255
https://www.sustainablebrandplatform.com/articles/the-complexity-of-dyes-in-the-textile-industry
https://s3-ap-southeast-2.amazonaws.com/figshare-production-eu-deakin-storage4133-ap-southeast-2/coversheet/37451836/1/xiephotocatalyticti022016A.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WOX2T3W6Z/20251215/ap-southeast-2/s3/aws4_request&X-Amz-Date=20251215T162803Z&X-Amz-Expires=10&X-Amz-SignedHeaders=host&X-Amz-Signature=f22f4a66dabc9e8798f4e83dab89fb9425ff9eba52809b4599fbfbd61540ff60
https://www.benchchem.com/product/b1177187#literature-review-of-acid-red-407-applications-in-science
https://www.benchchem.com/product/b1177187#literature-review-of-acid-red-407-applications-in-science
https://www.benchchem.com/product/b1177187#literature-review-of-acid-red-407-applications-in-science
https://www.benchchem.com/product/b1177187#literature-review-of-acid-red-407-applications-in-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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